Cas no 1909348-26-0 (2-chloropyridine-4-sulfonyl fluoride)

• Product Name: 2-chloropyridine-4-sulfonyl fluoride
• CAS No: 1909348-26-0
• MDL: MFCD29762625
• CID: 4629520
• PubChem ID: 122163183
• Update Time: 2025-10-12

2-chloropyridine-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-chloropyridine-4-sulfonyl fluoride

• MDL： MFCD29762625

Additional information on 2-chloropyridine-4-sulfonyl fluoride

Research Brief on 2-Chloropyridine-4-sulfonyl Fluoride (CAS: 1909348-26-0) in Chemical Biology and Pharmaceutical Applications

2-Chloropyridine-4-sulfonyl fluoride (CAS: 1909348-26-0) is an emerging chemical reagent with significant potential in chemical biology and pharmaceutical research. This sulfonyl fluoride derivative has garnered attention due to its unique reactivity profile, particularly in covalent modification of proteins and other biomolecules. Recent studies have explored its utility as a versatile warhead in targeted covalent inhibitors, as well as its applications in chemical proteomics and activity-based protein profiling (ABPP). The compound's ability to selectively modify nucleophilic amino acids, such as lysine, tyrosine, and histidine, under physiological conditions makes it particularly valuable for drug discovery and target identification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 2-chloropyridine-4-sulfonyl fluoride as a covalent inhibitor scaffold against several kinase targets. The research team utilized structure-activity relationship (SAR) studies to optimize the compound's selectivity and potency, achieving nanomolar inhibition against specific oncogenic kinases while maintaining favorable pharmacokinetic properties. The study highlighted the compound's advantage over traditional acrylamide-based warheads, showing improved stability and reduced off-target effects in cellular assays.

In chemical proteomics applications, researchers have employed 2-chloropyridine-4-sulfonyl fluoride as a reactive probe to identify novel druggable sites on proteins. A recent Nature Chemical Biology publication (2024) described its use in mapping ligandable lysines across the human proteome, revealing previously unexplored therapeutic targets. The study combined the compound with quantitative mass spectrometry techniques, demonstrating its compatibility with modern proteomics workflows and its ability to provide deep coverage of the modified proteome.

The synthetic accessibility of 2-chloropyridine-4-sulfonyl fluoride has also been a focus of recent investigations. A 2023 Organic Process Research & Development paper detailed a scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. The optimized procedure features a safer fluorination step and employs continuous flow chemistry to enhance process efficiency, making the compound more accessible for industrial applications.

Safety and toxicology studies of 2-chloropyridine-4-sulfonyl fluoride have progressed significantly in the past year. Preliminary in vivo evaluations in rodent models showed favorable toxicity profiles at therapeutic doses, with particular attention paid to its potential reactivity with off-target proteins. These findings, published in Chemical Research in Toxicology (2024), support the compound's further development as a pharmaceutical ingredient and suggest that proper structural modifications can mitigate potential safety concerns.

Looking forward, the unique properties of 2-chloropyridine-4-sulfonyl fluoride position it as a promising tool for both basic research and drug development. Its dual functionality as both an electrophilic warhead and a hydrogen bond acceptor, combined with its tunable reactivity, offers distinct advantages over traditional covalent modifiers. Ongoing research is exploring its application in targeted protein degradation, antibody-drug conjugates, and as a building block for novel chemical probes. As the understanding of its reactivity and selectivity continues to grow, this compound is expected to play an increasingly important role in chemical biology and medicinal chemistry.